BENGHE Foundational & Exploratory

Check Availability & Pricing

3,6,9,12,15-Pentaoxaheptadecane chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D 2343

Cat. No.: B1669706

An In-depth Technical Guide to the Chemical Properties of 3,6,9,12,15-Pentaoxaheptadecane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3,6,9,12,15-pentaoxaheptadecane, commonly known as tetraethylene glycol
dimethyl ether or tetraglyme. The document details its structural and physicochemical
characteristics, supported by quantitative data, and outlines the experimental protocols for their
determination. This guide is intended to be a valuable resource for researchers, scientists, and
professionals in drug development and other fields who utilize this versatile solvent.

Introduction

3,6,9,12,15-Pentaoxaheptadecane (Tetraglyme) is a high-boiling, polar aprotic solvent
belonging to the glyme family of ethers. Its chemical structure consists of a chain of four
ethylene glycol units terminated with methyl groups. This structure imparts a unique
combination of properties, including high solubility for a wide range of organic and inorganic
compounds, good thermal and chemical stability, and a low freezing point.[1] These
characteristics make it a valuable solvent in various applications, including organic synthesis,
battery technology, and as a medium for reactions requiring elevated temperatures.

Chemical and Physical Properties
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The key chemical and physical properties of 3,6,9,12,15-pentaoxaheptadecane are
summarized in the tables below.

ble 1: | and Physical :

Property Value Reference
CAS Number 143-24-8 [2][3]
Molecular Formula C10H2205 [3]
Molecular Weight 222.28 g/mol [2][3]
Appearance Colorless transparent liquid [4]

Melting Point -30 °C [31[4]
Boiling Point 275-276 °C [3][4]
Density 1.009 g/mL at 25 °C [3]
Refractive Index (n20/D) 1.432 [3]

Water Solubility Soluble [5]

Table 2: Safety and Hazard Properties

Property Value Reference
Flash Point 136 °C (closed cup) [2]
Autoignition Temperature 265 °C (510 °F) [2]
Vapor Pressure <0.01 mmHg at 20 °C [2]
Vapor Density 7.7 (vs air) [2]
Explosive Limit 0.8% (V) [5]

Experimental Protocols

This section details the methodologies for determining the key chemical and physical
properties of 3,6,9,12,15-pentaoxaheptadecane.
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Determination of Boiling Point (High-Boiling Liquid)

The boiling point of a high-boiling liquid like tetraglyme can be accurately determined using a
distillation method or a micro-boiling point method with a Thiele tube.

Protocol using Thiele Tube:

Sample Preparation: A small amount of the liquid (a few milliliters) is placed in a small test
tube. A capillary tube, sealed at one end, is inverted and placed into the test tube containing
the liquid.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the bottom of the test
tube is level with the thermometer bulb. This assembly is then placed in a Thiele tube
containing a high-boiling heat-transfer fluid, such as mineral oil.

Heating: The side arm of the Thiele tube is gently and evenly heated. As the temperature
rises, air trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.

Observation: Heating is continued until a rapid and continuous stream of bubbles emerges
from the capillary tube. At this point, the heating is stopped.

Boiling Point Determination: As the apparatus cools, the bubbling will slow down and
eventually stop. The temperature at which the liquid just begins to be drawn into the capillary
tube is recorded as the boiling point.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance and is often used for
identification and purity assessment. An Abbe refractometer is commonly used for this

measurement.

Protocol using an Abbe Refractometer:

» Calibration: The instrument is calibrated using a standard sample with a known refractive
index, often distilled water.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sample Application: A few drops of 3,6,9,12,15-pentaoxaheptadecane are placed on the
clean, dry surface of the measuring prism.

e Measurement: The prism is closed, and the light source is adjusted to illuminate the sample.
The user looks through the eyepiece and adjusts the control knob until the boundary line
between the light and dark fields is sharp and centered on the crosshairs.

o Reading: The refractive index is read directly from the instrument's scale. The temperature
should also be recorded as the refractive index is temperature-dependent.

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air. For 3,6,9,12,15-pentaoxaheptadecane, a closed-cup method is appropriate. The
Pensky-Martens closed-cup test (ASTM D93) is a standard procedure.

Protocol using Pensky-Martens Closed-Cup Tester:

o Sample Preparation: The test cup of the Pensky-Martens apparatus is filled with the liquid
sample to the specified level.

o Apparatus Setup: The lid is placed on the cup, and the apparatus is assembled. The stirrer is
started at the specified speed.

e Heating: The sample is heated at a slow, constant rate.

« Ignition Test: At regular temperature intervals, an ignition source is dipped into the vapor
space of the cup.

o Flash Point Determination: The flash point is the lowest temperature at which the application
of the ignition source causes the vapors of the sample to ignite with a distinct flash inside the
cup.

Spectroscopic Analysis

NMR spectroscopy provides detailed information about the structure of a molecule.

Sample Preparation for 'H and 3C NMR:
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e Asmall amount of 3,6,9,12,15-pentaoxaheptadecane (typically a few milligrams) is dissolved
in a deuterated solvent (e.g., chloroform-d, CDCIs) in a clean, dry NMR tube.

e The final volume of the solution should be sufficient to cover the NMR probe's detection
region (usually around 0.6-0.7 mL).

e The tube is capped and gently shaken to ensure the sample is fully dissolved and the
solution is homogeneous.

IR spectroscopy is used to identify the functional groups present in a molecule.
Procedure for a Neat Liquid Sample:

o Adrop of the neat (undiluted) liquid is placed on the surface of a salt plate (e.g., NaCl or
KBr).

o Asecond salt plate is placed on top to create a thin liquid film between the plates.

o The "sandwich" of salt plates is then placed in the sample holder of the IR spectrometer for
analysis.

GC-MS is a powerful technique that combines the separation capabilities of gas
chromatography with the detection power of mass spectrometry to identify and quantify
components of a mixture. It is also used to determine the purity of a substance.

General Procedure:

o Sample Preparation: A dilute solution of 3,6,9,12,15-pentaoxaheptadecane is prepared in a
volatile solvent.

« Injection: A small volume of the sample is injected into the gas chromatograph.

e Separation: The sample is vaporized and carried by an inert gas through a capillary column,
where separation of components occurs based on their boiling points and interactions with
the column's stationary phase.

o Detection and Analysis: As each component elutes from the column, it enters the mass
spectrometer, where it is ionized and fragmented. The resulting mass spectrum provides a
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molecular fingerprint that can be used for identification by comparing it to a spectral library.

Synthesis and Application Workflows

This section provides visualizations of a common synthesis route for glymes and a typical

application workflow.

Williamson Ether Synthesis

A common method for synthesizing ethers like 3,6,9,12,15-pentaoxaheptadecane is the
Williamson ether synthesis. The following diagram illustrates the logical workflow of this
synthesis.
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Reactants

Alcohol

(e.g., Triethylene glycol monomethyl ether)

Products & Byproducts

Reaction Steps

3,6,9,12,15-Pentaoxaheptadecane
(Tetraglyme)

Forms Alkoxide
1. Deprotonation -
(e.g., NaH) 2. SN2 Nucleophilic Attack
L Salt Byproduct
(e.g., NaBr)
(e.g., 1-bromo-2-methoxyethane)
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Solvent:
3,6,9,12,15-Pentaoxaheptadecane

Lithium Salt: Additives (Optional):
(e.g., LITFSI) (e.g., Vinylene Carbonate)

Starting Materials

Preparation Process

1. Mixing in an
Inert Atmosphere (Glovebox)

2. Stirring until
Complete Dissolution

3. Quality Control
(e.g., Water Content Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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